Cas no 104075-48-1 (Atipamezole hydrochloride)

Atipamezole hydrochloride is a selective α2-adrenoceptor antagonist used primarily in veterinary medicine to reverse the sedative and analgesic effects of α2-agonists such as medetomidine or dexmedetomidine. Its high specificity for α2-receptors ensures rapid and effective reversal without significant cardiovascular side effects. The compound exhibits excellent bioavailability and a short elimination half-life, making it suitable for precise control in anesthesia recovery. Atipamezole hydrochloride is commonly administered via intramuscular or intravenous routes, providing reliable results in clinical settings. Its well-characterized pharmacokinetics and safety profile make it a valuable tool for veterinary practitioners managing sedation protocols.

Atipamezole hydrochloride structure

Product Name:Atipamezole hydrochloride

CAS No:104075-48-1

MF:C₁₄H₁₇ClN₂

MW:248.751182317734

MDL:MFCD06407819

CID:62448

PubChem ID:354334070

Update Time:2025-05-28

Atipamezole hydrochloride Chemical and Physical Properties

Names and Identifiers

- Atipamezole hydrochloride
- 4-(2-Ethyl-2-indanyl)imidazole hydrochloride
- 4-(2-Ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole hydrochloride
- 1H-Imidazole, 4-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-, monohydrochloride
- Atipamezole (hydrochloride)
- 5-(2-Ethyl-2,3-dihydro-1H-indene-2-yl)-1H-imidazolehydrochloride
- Antisedan
- Atipamezole HCL
- MPV1248 hydrochloride
- MPV-1248 hydrochloride
- Unii-2W4279571x
- MPV 1248 hydrochloride
- Atipamezole hydrochloride, >=99%
- 5-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-1H-Imidazole hydrochloride
- AK387105
- 2W4279571X
- PubChem21910
- atipamezole-hydrochloride
- DSS
- DTXCID8028509
- Atipamezolehydrochloride
- F20658
- AC-1613
- Atipamezole hydrochloride 100 microg/mL in Acetonitrile
- AMY10903
- 104075-48-1 (HCl)
- BCP04113
- HY-12380
- Q27255684
- Cropamezole
- MFCD06407819
- 5-(2-ethyl-1,3-dihydroinden-2-yl)-1H-imidazole;hydrochloride
- s4649
- ATIPAMEZOLE HYDROCHLORIDE [GREEN BOOK]
- Atipamezole Hydrochloride; 1H-Imidazole, 4-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-, monohydrochloride (9CI); Antisedan; Atipamezole hydrochloride; 1H-Imidazole, 5-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-, hydrochloride (1:1)
- SCHEMBL203964
- CAS-104075-48-1
- REVERTIDINE
- 104075-48-1
- SY057281
- CHEMBL2361649
- Atipamezol Hydrochloride
- J-504668
- AKOS025401424
- NCGC00182707-02
- DTXSID2048583
- AS-66133
- ATIPAMEZOLE HYDROCHLORIDE [MART.]
- PCCVCJAQMHDWJY-UHFFFAOYSA-N
- Tox21_112912
- ATIPAMEZOLE HYDROCHLORIDE (MART.)
- CS-3389
- FT-0656606
- ATIPAMEZOLE HYDROCHLORIDE [MI]
- 5-(2-Ethyl-indan-2-yl)-1H-imidazole hydrochloride
- 5-(2-Ethyl-2,3-dihydro-1H-indene-2-yl)-1H-imidazole hydrochloride
- CCG-266950
- BCP9000339
- AKOS015918212
- 1H-Imidazole, 4-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-, monohydrochloride;Atipamezole HCL;4-(2-Ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole hydrochloride;4-(2-Ethyl-2-indanyl)imidazole hydrochloride;Atipamezole hydrochloride;Unii-2W4279571x
- 1-Iodo-2-(1-methylethyl)benzene; 1-Iodo-2-isopropylbenzene; 2-Iodo-1-isopropylbenzene; 2-Isopropyliodobenzene; 2-Isopropylphenyl iodide; o-Iodocumene
- A2956
- GLXC-10327
- Antisedan HCl
- MDL： MFCD06407819
- Inchi： 1S/C14H16N2.ClH/c1-2-14(13-9-15-10-16-13)7-11-5-3-4-6-12(11)8-14;/h3-6,9-10H,2,7-8H2,1H3,(H,15,16);1H
- InChI Key： PCCVCJAQMHDWJY-UHFFFAOYSA-N
- SMILES： Cl.N1C=NC=C1C1(CC)CC2C=CC=CC=2C1

Computed Properties

Exact Mass: 248.10800
Monoisotopic Mass: 248.1080262g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7

Experimental Properties

Color/Form: No data available
Density: 1.115
Melting Point: 218.0 to 222.0 deg-C
Boiling Point: 396℃ at 760 mmHg
Flash Point: No data available
Solubility: biological extracorporealIn Vitro:H2O : 75 mg/mL(301.51 mM;Need ultrasonic and warming)DMSOsolubility≥ 47 mg/mL(188.94 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
PSA: 28.68000
LogP: 3.65830
Merck: 861
Vapor Pressure: No data available

Atipamezole hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
RTECS：NI6139000
Toxicity：LD50 in male, female rats (mg/kg): >50, 44 s.c. (Scheinin)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Atipamezole hydrochloride Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Atipamezole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-12380-10mM*1mLinDMSO	Atipamezole hydrochloride	104075-48-1	99.41%	10mM*1mLinDMSO	￥858	2022-03-28
MedChemExpress	HY-12380-10mg	Atipamezole hydrochloride	104075-48-1	99.88%	10mg	￥748	2024-04-21
MedChemExpress	HY-12380-50mg	Atipamezole hydrochloride	104075-48-1	99.88%	50mg	￥2213	2024-04-21
S e l l e c k ZHONG GUO	S4649-10mg	Atipamezole hydrochloride	104075-48-1	99.56%	10mg	¥794.99	2023-09-15
S e l l e c k ZHONG GUO	S4649-50mg	Atipamezole hydrochloride	104075-48-1	99.56%	50mg	¥2433.06	2023-09-15
BAI LING WEI Technology Co., Ltd.	1014977-25MG	Atipamezole hydrochloride, 98%, a synthetic α2-adrenoceptor antagonist with a Ki of 1.6 nM	104075-48-1	98%	25MG	￥ 485	2022-04-26
BAI LING WEI Technology Co., Ltd.	1014977-100MG	Atipamezole hydrochloride, 98%, a synthetic α2-adrenoceptor antagonist with a Ki of 1.6 nM	104075-48-1	98%	100MG	￥ 1321	2022-04-26
BAI LING WEI Technology Co., Ltd.	1014977-500MG	Atipamezole hydrochloride, 98%, a synthetic α2-adrenoceptor antagonist with a Ki of 1.6 nM	104075-48-1	98%	500MG	￥ 5271	2022-04-26
DC Chemicals	DC8998-1 g	Atipamezole HCl	104075-48-1	>98%	1g	$300.0	2022-03-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY057281-1g	Atipamezole Hydrochloride	104075-48-1	≥97%	1g	¥1000.0	2023-09-15

Atipamezole hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:104075-48-1)阿替美唑盐酸盐

Order Number:LE26918650

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:00

Price ($):discuss personally

Email:18501500038@163.com

Atipamezole hydrochloride Related Literature

1. A single-chain derivative of the relaxin hormone is a functionally selective agonist of the G protein-coupled receptor, RXFP1

Mohammed Akhter Hossain,Martina Kocan,Song T. Yao,Simon G. Royce,Vinojini B. Nair,Christopher Siwek,Nitin A. Patil,Ian P. Harrison,K. Johan Rosengren,Stavros Selemidis,Roger J. Summers,John D. Wade,Ross A. D. Bathgate,Chrishan S. Samuel Chem. Sci. 2016 7 3805

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